molecular formula C16H17IN4O B1212413 Acetamide, N-(4-((4-(dimethylamino)phenyl)azo)phenyl)-2-iodo- CAS No. 77145-08-5

Acetamide, N-(4-((4-(dimethylamino)phenyl)azo)phenyl)-2-iodo-

Cat. No.: B1212413
CAS No.: 77145-08-5
M. Wt: 408.24 g/mol
InChI Key: BJZFHCLYIVJTHX-UHFFFAOYSA-N
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Description

Acetamide, N-(4-((4-(dimethylamino)phenyl)azo)phenyl)-2-iodo-, also known as Acetamide, N-(4-((4-(dimethylamino)phenyl)azo)phenyl)-2-iodo-, is a useful research compound. Its molecular formula is C16H17IN4O and its molecular weight is 408.24 g/mol. The purity is usually 95%.
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Properties

CAS No.

77145-08-5

Molecular Formula

C16H17IN4O

Molecular Weight

408.24 g/mol

IUPAC Name

N-[4-[[4-(dimethylamino)phenyl]diazenyl]phenyl]-2-iodoacetamide

InChI

InChI=1S/C16H17IN4O/c1-21(2)15-9-7-14(8-10-15)20-19-13-5-3-12(4-6-13)18-16(22)11-17/h3-10H,11H2,1-2H3,(H,18,22)

InChI Key

BJZFHCLYIVJTHX-UHFFFAOYSA-N

SMILES

CN(C)C1=CC=C(C=C1)N=NC2=CC=C(C=C2)NC(=O)CI

Canonical SMILES

CN(C)C1=CC=C(C=C1)N=NC2=CC=C(C=C2)NC(=O)CI

Synonyms

4-dimethylaminoazobenzene-4'-iodoacetamide
DABIA

Origin of Product

United States

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